Cas no 326912-89-4 (5-(3-Bromo-4-Methylphenyl)-2h-Tetrazole)

• Product Name: 5-(3-Bromo-4-Methylphenyl)-2h-Tetrazole
• CAS No: 326912-89-4
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD06738318
• CID: 301586
• PubChem ID: 22675252
• Update Time: 2025-06-08

5-(3-Bromo-4-Methylphenyl)-2h-Tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-(3-bromo-4-methylphenyl)-
• 5-(3-Bromo-4-methyl-phenyl)-2H-tetrazole
• 5-(3-Bromo-4-methoxy-phenyl)-2H-tetrazole
• 5-(3'-bromo-4'-methylphenyl)tetrazole
• MFCD06738318
• AB26885
• AS-42817
• CS-0342785
• A821375
• AKOS027383555
• 326912-89-4
• DDTMWVWPEPRPBC-UHFFFAOYSA-N
• FT-0709755
• EN300-7360727
• J-018836
• SCHEMBL6621917
• 5-(3-BROMO-4-METHYLPHENYL)-2H-TETRAZOLE
• 5-(3-BROMO-4-METHYLPHENYL)-2H-1,2,3,4-TETRAZOLE
• DB-068678
• 5-(3-Bromo-4-Methylphenyl)-2h-Tetrazole

• MDL： MFCD06738318
• Inchi： 1S/C8H7BrN4/c1-5-2-3-6(4-7(5)9)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： DDTMWVWPEPRPBC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2N=NNN=2)C=CC=1C

Computed Properties

• Exact Mass: 237.98500
• Monoisotopic Mass: 237.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 54.46000
• LogP: 1.93760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(3-Bromo-4-Methylphenyl)-2h-Tetrazole

Comprehensive Overview of 5-(3-Bromo-4-Methylphenyl)-2H-Tetrazole (CAS No. 326912-89-4)

5-(3-Bromo-4-Methylphenyl)-2H-Tetrazole (CAS No. 326912-89-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, featuring a tetrazole ring linked to a brominated and methylated phenyl group, exhibits unique chemical properties that make it valuable for applications in drug discovery, agrochemicals, and advanced materials. Its molecular structure, characterized by the presence of both bromo and methyl substituents, allows for versatile reactivity, enabling its use as a key intermediate in organic synthesis.

In recent years, the demand for tetrazole derivatives has surged due to their role as bioisosteres for carboxylic acids, enhancing the metabolic stability and bioavailability of drug candidates. Researchers are particularly interested in 5-(3-Bromo-4-Methylphenyl)-2H-Tetrazole for its potential in designing novel kinase inhibitors and antimicrobial agents. The compound's ability to participate in click chemistry reactions further expands its utility in bioconjugation and polymer science, aligning with trends in green chemistry and sustainable material development.

The synthesis of 326912-89-4 typically involves cycloaddition reactions, leveraging the reactivity of nitriles with azides. Advanced purification techniques, such as HPLC and recrystallization, ensure high purity for research-grade applications. Analytical methods like NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

From an industrial perspective, 5-(3-Bromo-4-Methylphenyl)-2H-Tetrazole is often discussed in forums focusing on high-value intermediates and custom synthesis. Its compatibility with microwave-assisted synthesis and flow chemistry platforms highlights its relevance in modern process optimization strategies. Additionally, its stability under ambient conditions makes it a practical choice for laboratories exploring structure-activity relationships (SAR) in medicinal chemistry.

Environmental and safety considerations are also critical when handling CAS No. 326912-89-4. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Regulatory compliance, including REACH and FDA guidelines, ensures its safe integration into research workflows, a topic frequently searched by professionals in the field.

In summary, 5-(3-Bromo-4-Methylphenyl)-2H-Tetrazole represents a cutting-edge compound bridging multiple scientific disciplines. Its applications in drug development, material innovation, and catalysis underscore its importance in contemporary chemistry. As interest in heterocyclic scaffolds and bioactive molecules grows, this compound is poised to remain a focal point in both academic and industrial research.